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  4. Ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate Ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 844855-41-0
VCID: VC0356763
InChI: InChI=1S/C26H26N4O4/c1-5-13-29-22-19(25(32)30-14-7-8-17(4)21(30)27-22)15-20(26(33)34-6-2)23(29)28-24(31)18-11-9-16(3)10-12-18/h7-12,14-15H,5-6,13H2,1-4H3
SMILES: CCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)C)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
Molecular Formula: C26H26N4O4
Molecular Weight: 458.5g/mol

Ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

CAS No.: 844855-41-0

Main Products

VCID: VC0356763

Molecular Formula: C26H26N4O4

Molecular Weight: 458.5g/mol

Ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate - 844855-41-0

CAS No. 844855-41-0
Product Name Ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Molecular Formula C26H26N4O4
Molecular Weight 458.5g/mol
IUPAC Name ethyl 11-methyl-6-(4-methylbenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Standard InChI InChI=1S/C26H26N4O4/c1-5-13-29-22-19(25(32)30-14-7-8-17(4)21(30)27-22)15-20(26(33)34-6-2)23(29)28-24(31)18-11-9-16(3)10-12-18/h7-12,14-15H,5-6,13H2,1-4H3
Standard InChIKey WFIRFTMZDDETQX-UHFFFAOYSA-N
SMILES CCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)C)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
Canonical SMILES CCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)C)C(=O)OCC)C(=O)N4C=CC=C(C4=N2)C
PubChem Compound 2008816
Last Modified Nov 11 2021
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